2,2-dimethyl-3-(phenoxymethyl)oxirane
Description
2,2-dimethyl-3-(phenoxymethyl)oxirane is a chemical compound with the molecular formula C11H14O2 . It has a molecular weight of 178.23 .
Molecular Structure Analysis
The molecular structure of this compound consists of a three-membered oxirane ring with two methyl groups attached to one carbon and a phenoxymethyl group attached to another carbon .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 57-58 degrees Celsius .Safety and Hazards
2,2-dimethyl-3-(phenoxymethyl)oxirane is classified with the signal word “Warning” and is associated with the hazard statements H315, H319, H335, and H341 . These statements indicate that it may cause skin irritation, serious eye irritation, respiratory irritation, and suspected of causing genetic defects .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-dimethyl-3-(phenoxymethyl)oxirane can be achieved through the epoxidation of 2,2-dimethyl-3-(phenoxymethyl)propene using a peracid.", "Starting Materials": [ "2,2-dimethyl-3-(phenoxymethyl)propene", "Peracid (e.g. m-chloroperbenzoic acid)" ], "Reaction": [ "Add peracid to a solution of 2,2-dimethyl-3-(phenoxymethyl)propene in a suitable solvent (e.g. dichloromethane).", "Stir the reaction mixture at a suitable temperature (e.g. room temperature) until completion.", "Extract the product with a suitable solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product, 2,2-dimethyl-3-(phenoxymethyl)oxirane." ] } | |
CAS RN |
79457-61-7 |
Molecular Formula |
C11H14O2 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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